(3S)-3-Amino-3-(oxan-3-yl)propanamide

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: (3S)-3-amino-3-(oxan-3-yl)propanamide
• InChI: InChI=1S/C8H16N2O2/c9-7(4-8(10)11)6-2-1-3-12-5-6/h6-7H,1-5,9H2,(H2,10,11)/t6?,7-/m0/s1
• InChI Key: NEOVKEVPYPOEMQ-MLWJPKLSSA-N
• Isomeric SMILES: C1CC(COC1)[C@H](CC(=O)N)N
• Canonical SMILES: C1CC(COC1)C(CC(=O)N)N

Description

(3S)-3-Amino-3-(oxan-3-yl)propanamide is a chiral amino acid derivative characterized by a tetrahydropyran (oxan-3-yl) substituent at the β-position of the propanamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S)-3-Amino-3-(oxan-3-yl)propanamide typically involves the reaction of oxan-3-yl derivatives with appropriate amine precursors under controlled conditions. The reaction conditions often include the use of solvents such as ethanol or methanol and catalysts to facilitate the reaction. The process may involve multiple steps, including protection and deprotection of functional groups to achieve the desired product.

Industrial Production Methods

Industrial production of (3S)-3-Amino-3-(oxan-3-yl)propanamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated systems to control temperature, pressure, and reaction time.

Chemical Reactions Analysis

Types of Reactions

(3S)-3-Amino-3-(oxan-3-yl)propanamide undergoes various types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding oxo derivatives.

Reduction: The compound can be reduced to form amine derivatives.

Substitution: The oxan ring can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as halides. Reaction conditions typically involve controlled temperatures and pH levels to ensure selective reactions.

Major Products Formed

The major products formed from these reactions include oxo derivatives, amine derivatives, and substituted oxan compounds, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

(3S)-3-Amino-3-(oxan-3-yl)propanamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of complex molecules and as a reagent in various chemical reactions.

Biology: Studied for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of (3S)-3-Amino-3-(oxan-3-yl)propanamide involves its interaction with molecular targets such as enzymes and receptors. The compound may act as an inhibitor or activator of specific biochemical pathways, depending on its structure and functional groups. The pathways involved often include metabolic and signaling pathways that are crucial for cellular functions.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Structural and Physicochemical Differences

The substituent at the β-position critically determines molecular properties. Below is a comparative analysis of key analogs:

Table 1: Structural and Physicochemical Properties of Analogs

Compound Name	Molecular Weight	Substituent Type	Key Features	CAS Number
(3S)-3-Amino-3-(4-chlorophenyl)propanamide	198.65	4-Chlorophenyl (aromatic)	High lipophilicity; crystalline powder	1308301-15-6
(3S)-3-Amino-3-(2-chlorophenyl)propanamide HCl	235.11	2-Chlorophenyl (aromatic)	Increased solubility (HCl salt)	1384424-50-3
(S)-3-Amino-3-(oxadiazol-5-yl)propanamide*	226.24	Oxadiazol (heterocyclic)	Enhanced hydrogen bonding capacity	67410-53-1
(S)-2-(Butylamino)-N-(3-cycloheptylpropyl)-3-(1H-indol-3-yl)propanamide	413.61	Alicyclic (cycloheptylpropyl)	Bulky substituent; potential CNS activity	Not provided

*Calculated molecular weight for (S)-3-amino-3-(3-((R)-1-amino-2-hydroxyethyl)-1,2,4-oxadiazol-5-yl)propanamide (C₈H₁₄N₆O₂).

Key Observations:

The 2-chlorophenyl derivative () is synthesized as a hydrochloride salt, improving solubility for biological testing .

Heterocyclic Oxadiazol Derivatives :

• The oxadiazol-containing analog () introduces a nitrogen-rich heterocycle, enhancing hydrogen-bonding interactions with biological targets (e.g., enzymes or receptors). This may improve metabolic stability compared to purely aromatic analogs .

Hypothetical Comparison with (3S)-3-Amino-3-(oxan-3-yl)propanamide

While direct data on the oxan-3-yl analog are unavailable, predictions can be made:

• Tetrahydropyran Substituent : The oxan-3-yl group (tetrahydropyran) combines moderate lipophilicity with hydrogen-bonding capacity via its oxygen atom. This balance may enhance blood-brain barrier penetration compared to chlorophenyl analogs.
• Solubility : Likely higher than chlorophenyl derivatives due to the oxygen’s polarity but lower than oxadiazol-containing analogs.

Biological Activity

(3S)-3-Amino-3-(oxan-3-yl)propanamide is an organic compound notable for its unique structural properties, which include an amino group and a cyclic ether (oxane) structure. This compound has garnered interest in medicinal chemistry and materials science due to its potential biological activities and applications. This article delves into the biological activity of (3S)-3-amino-3-(oxan-3-yl)propanamide, highlighting its mechanisms of action, interaction studies, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (3S)-3-amino-3-(oxan-3-yl)propanamide is $C_7H_{13}N_1O_2$, with a molecular weight of approximately 158.20 g/mol. The presence of the oxane ring contributes to the compound's stereochemistry and biological interactions, influencing its reactivity and binding affinity to various biological targets.

The biological activity of (3S)-3-amino-3-(oxan-3-yl)propanamide is primarily mediated through its interaction with specific receptors and enzymes. The compound may function as an inhibitor or activator of various biochemical pathways, thereby modulating physiological responses. Interaction studies typically employ techniques such as:

• Molecular Docking : To predict binding affinities to target proteins.
• In Vitro Assays : To evaluate functional effects on cellular systems.
• Surface Plasmon Resonance : To quantify real-time interactions between the compound and biomolecules.

Binding Affinity and Interaction Studies

Research indicates that (3S)-3-amino-3-(oxan-3-yl)propanamide exhibits significant binding affinity for various receptors, including opioid receptors. For instance, similar compounds have shown high affinity for the mu-opioid receptor, suggesting potential analgesic properties . The oxane structure may enhance lipophilicity, facilitating better membrane permeability and receptor interaction.

Case Studies

• Opioid Receptor Binding : A study on related compounds demonstrated that modifications in the amino acid structure can lead to varied binding affinities at opioid receptors, indicating that (3S)-3-amino-3-(oxan-3-yl)propanamide could be explored for pain management therapies .
• Antimicrobial Activity : Preliminary studies have suggested that derivatives of this compound might exhibit antimicrobial properties, making them candidates for further exploration in treating infections.

Applications in Medicinal Chemistry

Given its structural characteristics, (3S)-3-amino-3-(oxan-3-yl)propanamide serves as a versatile building block in drug design and synthesis. Its potential applications include:

• Development of Analgesics : Leveraging its interaction with opioid receptors for pain relief formulations.
• Antimicrobial Agents : Exploring derivatives for efficacy against bacterial strains.
• Enzyme Inhibitors : Investigating its role in modulating enzyme activity relevant to metabolic disorders.

Comparative Analysis with Similar Compounds

To better understand the uniqueness of (3S)-3-amino-3-(oxan-3-yl)propanamide, a comparison with structurally similar compounds is useful:

Compound Name	Molecular Formula	Molecular Weight	Unique Features
(3S)-3-Amino-3-(2,5-dimethylthiophen-3-YL)propanamide	C_{11}H_{15}N_{1}O_{2}	198.29 g/mol	Contains a thiophene ring enhancing lipophilicity
(3S)-3-Amino-3-(5-methylpyridin-2-yl)propanamide	C_{10}H_{12}N_{2}O_{2}	179.22 g/mol	Features a pyridine ring influencing pharmacological properties
(2R)-({4-[AMINO(IMINO)METHYL]PHENYL}AMINO){5-Ethoxy...	Various	Various	Complex structure with multiple functional groups enhancing biological activity

The oxane ring in (3S)-3-amino-3-(oxan-3-yl)propanamide may provide distinct pharmacokinetic advantages over other derivatives that incorporate different heterocycles or functional groups.